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For Researchers, Scientists, and Drug Development Professionals

Introduction

Leustroducsins are a family of natural products isolated from Streptomyces platensis,
belonging to the phoslactomycin family of compounds.[1][2] These molecules, including
Leustroducsin C, are recognized for their potent and selective inhibition of protein
serine/threonine phosphatase 2A (PP2A), a critical enzyme involved in cellular processes such
as growth, signaling, and apoptosis.[1][2][3] Due to their biological activities, which include
antifungal, antibacterial, and antitumor properties, leustroducsins are of significant interest in
biomedical research and drug development.[1][2]

These application notes provide a comprehensive guide for the use of Leustroducsin C in
primary cell culture experiments. The protocols outlined below are based on best practices for
handling primary cells and information derived from studies on the closely related compound,
Leustroducsin B, due to the limited availability of specific data for Leustroducsin C.

Mechanism of Action

Leustroducsin C exerts its biological effects primarily through the inhibition of Protein
Phosphatase 2A (PP2A). PP2A is a major serine/threonine phosphatase that plays a crucial
role in regulating various signaling pathways. By inhibiting PP2A, Leustroducsin C can
modulate the phosphorylation status of numerous substrate proteins, thereby influencing
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downstream cellular events. For instance, the related compound Leustroducsin B has been
shown to activate the NF-kB signaling pathway.[1]

Signaling Pathway of Related Leustroducsin B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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